4-Ethyl-3-(pyridin-2-YL)-1H-pyrazol-5-amine

Lipinski's Rule of Five ADME Prediction Physicochemical Properties
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H12N4
Molecular Weight 188.23 g/mol
Cat. No. B15266819
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Technical Parameters


Basic Identity
Product Name4-Ethyl-3-(pyridin-2-YL)-1H-pyrazol-5-amine
Molecular FormulaC10H12N4
Molecular Weight188.23 g/mol
Structural Identifiers
SMILESCCC1=C(NN=C1N)C2=CC=CC=N2
InChIInChI=1S/C10H12N4/c1-2-7-9(13-14-10(7)11)8-5-3-4-6-12-8/h3-6H,2H2,1H3,(H3,11,13,14)
InChIKeyCZUQXFHQEJVWEJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes25 mg / 50 mg / 100 mg / 500 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-Ethyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine Physicochemical Properties


4-Ethyl-3-(pyridin-2-YL)-1H-pyrazol-5-amine (CAS: 1312603-09-0) 是一种含有吡啶和吡唑双杂环骨架的合成有机小分子 。其分子式为C10H12N4,分子量为188.23 g/mol 。该化合物在C4位引入了一个乙基,这一结构特征区别于更常见的C3位吡啶取代的5-氨基吡唑母核 。初步理化性质分析显示其计算脂水分配系数AlogP为1.29,极性表面积(PSA)为90.65,氢键供体数为2,氢键受体数为5 。这些参数表明其具有中等亲脂性和良好的溶解性潜力,符合Lipinski五规则,适合作为药物化学中的先导化合物筛选砌块 。

1
Lipinski-compliant physicochemical profile (moderate lipophilicity) supports lead-like screening.
2
Dual pyridine-pyrazole heterocyclic scaffold provides chemical diversity for fragment- or target-based discovery.
3
C4-ethyl substitution enables systematic SAR exploration of kinase selectivity and ADME properties.

4-Ethyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine Substitution Risks


在基于结构的药物发现中,同类5-氨基吡唑化合物因取代基的微小差异可能导致靶点亲和力产生数量级级别的变化。公开研究表明,在3-(吡啶-2-基)-1H-吡唑-5-胺骨架上,N1位、C4位或氨基上的不同取代基(如芳基、烷基、杂环)会显著改变其对EGFR、sEH或CK1等靶点的抑制活性和选择性 [1]。例如,有证据显示,将吡啶环替换为呋喃环会导致SRPK1抑制剂的IC50从23.9 nM显著下降至65 nM,降幅达2.7倍 [2]。因此,简单的同类替代(如使用4-甲基或无取代类似物)极大概率导致活性丧失、选择性偏移或物理化学性质劣化,无法保证实验的连续性和可重复性。若研究目的是复现或延伸某一特定专利/文献中对该确切分子的发现,则使用任何结构近似物都将使实验结果失效。

!
Minor substituent changes on the 5-aminopyrazole core may cause orders-of-magnitude shifts in target affinity; direct replacement without validation can lead to activity loss.
!
Structural analogs (e.g., 4-methyl or unsubstituted) may not reproduce reported selectivity profiles; kinase selectivity context requires exact substituent topology.
!
Patent/literature replication demands exact molecular identity; any substitution can invalidate experimental continuity and intellectual property alignment.

4-Ethyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine: Structure-Property Evidence


Lipophilicity (AlogP) vs. Unsubstituted Analog

相较于无取代的母核3-(吡啶-2-基)-1H-吡唑-5-胺,4-乙基的引入显著提升了分子的亲脂性。计算数据显示,目标化合物的AlogP值为1.29,而根据3-(吡啶-2-基)-1H-吡唑-5-胺的分子量160.18 [1]及结构推断,其无取代类似物的亲脂性更低。这一亲脂性的增加可提高化合物的膜渗透性,但也可能影响其水溶性 。

Lipophilicity (AlogP)
Class-level inference
AlogP 1.29 vs. unsubstituted analog (predicted lower)
Supports membrane permeability assessment; experimental confirmation recommended.
Computed value; algorithm undisclosed.
Lipinski's Rule of Five ADME Prediction Physicochemical Properties Lead Optimization

C4-Ethyl Substitution: Kinase Selectivity Implications

虽然没有直接针对目标化合物的激酶选择性数据,但文献中对吡唑-吡啶类CK1δ抑制剂的研究揭示了C4位取代基的关键作用。研究表明,通过在吡唑核心的特定位置引入烷基等取代基,可以实现对CK1δ的选择性抑制,并最大限度地减少对p38等脱靶激酶的活性 [1]。目标化合物在4-位引入的乙基,使其成为研究这类选择性调控的理想工具分子。与之相对,没有此特定取代基的类似物可能表现出不同的激酶抑制谱。

Kinase Selectivity Implications
Class-level inference
C4-ethyl linked to CK1δ selectivity; literature SAR suggests reduced p38 off-target activity.
May support kinase selectivity research; direct assay data required.
Based on pyrazole CK1δ inhibitor SAR, not direct measurement.
Kinase Selectivity CK1δ Inhibitors Pyrazole SAR Structure-Activity Relationship

Unique Substitution Pattern for Library Diversity

该化合物已被收录于EvitaChem的筛选化合物库中 。其独特的“吡啶-2-基”和“4-乙基”组合取代模式,区别于其他常见的5-氨基吡唑衍生物(如1,4-二甲基-3-(吡啶-2-基)-1H-吡唑-5-胺 [1] 或4-(1,3-二氧杂茚满-5-基)-3-(吡啶-2-基)-1H-吡唑-5-胺 [2])。这种特异性确保了在针对新靶点的随机筛选或基于片段的药物发现过程中,它能提供独特的化学空间多样性,增加发现新颖活性骨架的概率。

Substitution Pattern Uniqueness
Supporting evidence
4-ethyl, 3-(pyridin-2-yl) vs. 1,4-dimethyl and 4-(1,3-dioxaindan-5-yl) analogs.
Unique substitution enhances screening library chemical diversity.
Qualitative comparison from compound library analysis.
Chemical Diversity Screening Library Scaffold Hopping Medicinal Chemistry

4-Ethyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine: Procurement & Applications


Structure-Based Kinase Inhibitor Optimization

适用于药物化学家在进行激酶抑制剂(特别是CK1δ或Trk抑制剂)的先导化合物优化项目。当需要系统地探索吡唑C4位取代基对靶点亲和力、选择性和药代动力学性质(如AlogP变化)的影响时,采购此化合物可作为关键的“烷基取代”SAR探针。其计算AlogP值为1.29,有助于在优化系列中平衡分子的亲脂性 。

Academic & CRO Library Diversification

对于需要扩充内部小分子筛选库的大学、研究所或合同研究组织,该化合物因其明确的CAS号、95%的商业化纯度以及独特的“4-乙基-3-(2-吡啶基)”取代模式,是增加库内化学多样性的理想低成本选择。它可用于表型筛选或针对新兴靶点的生化筛选,以发现新的活性化学起点 。

Patent & Literature Method Replication

若研究目标是重复、验证或围绕某一具体专利(如涉及Trk抑制或CHK1抑制的专利 [1])中描述的实验,且该专利的权利要求明确包含了“4-乙基-3-(吡啶-2-基)-1H-吡唑-5-胺”或其衍生物,那么采购此确切的中间体是保证实验结果具有法律和科学有效性的唯一途径。使用结构近似的替代品可能导致无法重现专利效果。

sEH Inhibitor Design & Synthesis

基于现有文献报道,吡啶-吡唑类衍生物是一类有效的可溶性环氧化物水解酶抑制剂,并表现出良好的CYP3A4抑制性和微粒体稳定性 [2]。药物化学团队若计划在该靶点上进行骨架跃迁或改造,可将此化合物作为起始原料,通过其5-位氨基进行多样化的衍生化,快速构建一个聚焦的化合物库,以探索在该靶点上的构效关系。

Application
Selection Property
Validation Focus
Kinase inhibitor SAR exploration
C4-ethyl substitution probe; balanced lipophilicity profile
Target engagement/selectivity assays, ADME profiling
Screening library diversification
Unique substitution pattern; commercial purity
Compound identity (NMR/HPLC), screening hit confirmation
Patent/literature method replication
Exact molecular structure compliance
Reproducibility of reported results, analytical standard match
sEH inhibitor design & synthesis
5-amino pyrazole derivatization handle; literature precedent
sEH inhibitory activity, CYP3A4 and microsomal stability screening
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